6-({[4-(Methyloxy)phenyl]methyl}oxy)-2,3-pyridinediamine

• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol
• IUPAC Name: 6-[(4-methoxyphenyl)methoxy]pyridine-2,3-diamine
• InChI: InChI=1S/C13H15N3O2/c1-17-10-4-2-9(3-5-10)8-18-12-7-6-11(14)13(15)16-12/h2-7H,8,14H2,1H3,(H2,15,16)
• InChI Key: IMXZCQKFSVLKOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COC2=NC(=C(C=C2)N)N

Description

6-({[4-(Methyloxy)phenyl]methyl}oxy)-2,3-pyridinediamine is a useful research compound. Its molecular formula is C13H15N3O2 and its molecular weight is 245.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-({[4-(Methyloxy)phenyl]methyl}oxy)-2,3-pyridinediamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-({[4-(Methyloxy)phenyl]methyl}oxy)-2,3-pyridinediamine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a suspension of 6-({[4-(methyloxy)phenyl]methyl}oxy)-3-nitro-2-pyridineamine (4.8 g, 17.5 mmol) and zinc (11 g, 175 mmol) in methanol (200 mL) was added dropwise acetic acid (5 mL) at rt. After 0.5 h the reaction was filtered through celite and then the solvent was evaporated. The residue was partitioned between water (500 mL) and ethyl acetate (500 mL), the phases were separated and the water extracted with ethyl acetate (5×500 mL). The combined organic phases were dried, filtered and evaporated to afford 3.9 g of the title compound as a black solid (91%).